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Compound of Interest

Compound Name: Heparin Lithium salt

Cat. No.: B3069500

Technical Support Center: Stability of Samples
with Lithium Heparin Salt

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the best practices for handling and storing blood samples
collected in tubes containing Lithium Heparin salt. Adherence to these guidelines is critical for
ensuring the stability of the samples and the accuracy of experimental results.

Troubleshooting Guide

This guide addresses specific issues that may arise during sample handling and storage,
providing actionable solutions.
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Issue

Potential Cause

Recommended Action

Unexpectedly high potassium,
phosphate, or lactate
dehydrogenase (LDH) levels.

Delayed centrifugation or
prolonged storage of whole

blood at room temperature.

For critical analytes like
potassium, it is recommended
to analyze the sample as soon
as possible. If immediate
analysis is not possible,
centrifuge the sample to
separate plasma from cells.
For future samples, ensure
centrifugation occurs within 2

hours of collection.[1]

Inaccurate glucose readings.

Glycolysis due to delayed

processing of the sample.

For accurate glucose
measurement, plasma should
be separated from cells
promptly. If a delay is
unavoidable, samples should
be refrigerated at 2-8°C to

slow down glycolysis.[2]

Hemolysis (pink or red

plasma).

Improper sample collection
technique (e.g., vigorous
shaking, small gauge needle)
or exposure to extreme

temperatures.

Review and optimize
phlebotomy technique. Ensure
gentle mixing of the sample by
inverting the tube 8-10 times.
Avoid shaking.[3] Do not

freeze whole blood samples.

Analyte concentrations are
outside of the expected range

after refrigerated storage.

The specific analyte may not
be stable for the extended

storage period at 2-8°C.

Refer to the analyte stability
data tables below to confirm
the stability of the specific
analyte under the storage
conditions used. Plan
experiments accordingly to
minimize storage time for less

stable analytes.
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Document the duration the
sample was at room
temperature. For certain tests,
the sample may still be viable.

For instance, many common

Sample was accidentally left at  Delayed refrigeration can biochemical analytes are
room temperature for several impact the stability of several stable in whole blood for up to
hours before refrigeration. analytes. 6-12 hours at room

temperature.[4][5] However, for
time- and temperature-
sensitive analytes, it is
advisable to recollect the

sample if possible.

Frequently Asked Questions (FAQs)

Q1: What is the ideal storage temperature for lithium heparin tubes before blood collection?

Al: Lithium heparin tubes should be stored at 4-25°C (40-77°F) and protected from direct
sunlight before use. Exceeding the maximum recommended storage temperature can impair
the quality of the tube.[1]

Q2: What is the recommended procedure immediately after collecting a blood sample in a
lithium heparin tube?

A2: Immediately after collection, the tube should be at room temperature (17-25°C).[6][7]
Gently invert the tube 8-10 times to ensure thorough mixing of the blood with the heparin
anticoagulant.[3] Avoid vigorous shaking to prevent hemolysis.

Q3: How long can whole blood in a lithium heparin tube be stored at room temperature before
centrifugation?

A3: For most routine biochemical analytes, whole blood in a lithium heparin tube should not
remain at room temperature for more than 3 hours after collection.[6][7] However, some studies
have shown that many analytes remain stable for up to 6 hours.[4][8] For optimal results, it is
always best to process samples as soon to collection as possible.
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Q4: What is the recommended temperature for transporting lithium heparin samples to the
laboratory?

A4: After the initial holding period at room temperature for 15 minutes post-collection, samples
should be transported to the laboratory under refrigerated conditions (2-8°C) or on ice.[6][7]

Q5: How long can plasma separated from a lithium heparin tube be stored?

A5: The stability of separated plasma depends on the analyte and the storage temperature.
Many common analytes are stable for up to 48 hours when stored refrigerated (2-8°C).[2][9]
For long-term storage, freezing at -20°C or lower is typically required, but stability at this
temperature varies significantly between analytes.

Q6: Can | freeze whole blood collected in a lithium heparin tube?

A6: No, you should not freeze whole blood samples as this will cause hemolysis (rupturing of
red blood cells), which will significantly interfere with the measurement of many analytes,
particularly potassium, LDH, and phosphate.[2]

Data Presentation: Analyte Stability in Lithium
Heparin Plasma

The following tables summarize the stability of various analytes in lithium heparin plasma under
different temperature conditions. The data is presented as the mean percentage change from
the baseline measurement.

Table 1: Stability of Analytes in Whole Blood (Pre-Centrifugation) Stored at Room Temperature
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) . Acceptance

Analyte Time (hours) Mean Bias (%) L. Stable?
Limit (%)

Phosphorus 3 -6.1 4.62 No
Lactate
Dehydrogenase 3 -5.7 5.17 No
(LDH)
Potassium 6 -2.9 4.13 Yes

Data derived
from a study on
24 analytes
measured in
plasma from
lithium heparin
gel tubes stored
at room
temperature
before

centrifugation.[4]

[8]

Table 2: Stability of Analytes in Separated Plasma Stored at Room Temperature
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) . Acceptance
Analyte Time (hours) Mean Bias (%) L. Stable?
Limit (%)
Bicarbonates 6 -19.7 15.4 No
Lactate
Dehydrogenase 4 +6.0 5.17 No

(LDH)

Data derived
from a study on
24 analytes
measured in
plasma from
lithium heparin
gel tubes stored
at room
temperature after

centrifugation.[4]

[8]

Table 3: Maximum Stability (Tmax) of Analytes in Separated Plasma Stored at 2-8°C
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Analyte Maximum Stability

Total Creatine Kinase (TCK), CK-MB, Troponin |
(TNI), Blood Urea Nitrogen (BUN), Creatinine

< 8 hours (CREAT), Total Bilirubin (TBILI), Alanine
Aminotransferase (ALT), Aspartate

Aminotransferase (AST)

Up to 8 hours Phosphorus (PHOS), Direct Bilirubin (DBILI)
Up to 16 hours Potassium (K), Glucose (GLU)

Up to 24 hours Carbon Dioxide (CO2)

Up to 3 days Albumin (ALB)

Sodium (NA), Chloride (CL), Calcium (CA),
Magnesium (MG), Total Protein (TP), Alkaline
Phosphatase (ALP), Amylase (AMY), Lipase
(LIP)

Up to 4 days

Based on a study determining the maximum
time-dependent stability of 22 chemistry
analytes in lithium-heparin plasma specimens

stored at refrigerator temperature.[10]

Experimental Protocols

Protocol for Assessing Analyte Stability in Lithium Heparin Plasma

This protocol outlines a general procedure for evaluating the stability of specific analytes in
lithium heparin plasma under different storage conditions.

1. Sample Collection:

o Collect venous blood from healthy volunteers into lithium heparin tubes (e.g., Greiner Bio-
One, BD Vacutainer®).

o Ensure tubes are filled to the appropriate volume.
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Immediately after collection, gently invert the tubes 8-10 times to mix the blood with the
anticoagulant.[3]

. Baseline Measurement (T=0):

Within 30 minutes of collection, centrifuge the tubes (e.g., at 1,885 g for 10 minutes at 17°C).
[8]

Immediately analyze the plasma for the analytes of interest to establish baseline
concentrations.

. Sample Storage:

For whole blood stability testing, store the uncentrifuged tubes at the desired temperature
(e.g., room temperature: 17-25°C).

For separated plasma stability testing, aliquot the plasma from the centrifuged tubes into
secondary tubes and store at the desired temperature (e.g., refrigerated: 2-8°C).

. Time-Point Analysis:
At predetermined time points (e.g., 2, 4, 6, 24, 48 hours), retrieve the samples from storage.

If testing whole blood stability, centrifuge the tubes at the specified time point to separate the
plasma.

Allow refrigerated samples to return to room temperature before analysis.
Analyze the plasma for the target analytes using a validated clinical chemistry analyzer.
. Data Analysis:

For each analyte at each time point, calculate the percentage deviation from the baseline
measurement using the formula: % Deviation = [(Value at Tx - Baseline Value) / Baseline
Value] * 100

Compare the percentage deviation to predefined acceptance limits (e.g., based on analytical
variation or clinical significance) to determine the stability of the analyte.
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Caption: Recommended workflow for handling blood samples in Lithium Heparin tubes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Effect of temperature on the stability of samples with
Heparin Lithium salt.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3069500#effect-of-temperature-on-the-stability-of-
samples-with-heparin-lithium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.utmb.edu/lsg2/Home/Details?id=1163
https://www.utmb.edu/lsg2/Home/Details?id=1498
https://pmc.ncbi.nlm.nih.gov/articles/PMC6807083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6807083/
https://www.zoetisus.com/content/_assets/docs/Diagnostics/technical-papers/VETSCAN-Blood-Sample-Handling-Best-Practices-Poster-ABX-00136R1.pdf
https://academic.oup.com/labmed/article-pdf/43/6/268/24943383/labmed43-0268.pdf
https://www.benchchem.com/product/b3069500#effect-of-temperature-on-the-stability-of-samples-with-heparin-lithium-salt
https://www.benchchem.com/product/b3069500#effect-of-temperature-on-the-stability-of-samples-with-heparin-lithium-salt
https://www.benchchem.com/product/b3069500#effect-of-temperature-on-the-stability-of-samples-with-heparin-lithium-salt
https://www.benchchem.com/product/b3069500#effect-of-temperature-on-the-stability-of-samples-with-heparin-lithium-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3069500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

